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Compound of Interest

Compound Name: Caesium hexafluoroantimonate

CAS No.: 16949-12-5

Cat. No.: B091612 Get Quote

Ticket ID: #CS-SbF6-HF-001 Status: Open Subject: Hydrolysis Products, Stability, and HF

Mitigation for Cesium Hexafluoroantimonate

Executive Summary
You are likely accessing this guide because you are using Cesium Hexafluoroantimonate

(CsSbF6) as a source of the non-coordinating SbF6⁻ anion in catalysis or organic synthesis.

The Critical Warning: While often categorized as "non-coordinating" and "stable," the SbF6⁻

anion is significantly less hydrolytically stable than its counterparts (like PF6⁻ or AsF6⁻). In the

presence of moisture—and accelerated by acidity—it hydrolyzes to release Hydrofluoric Acid

(HF).

This guide treats CsSbF6 not just as a salt, but as a latent HF generator.

Part 1: The Chemistry of Hazard (Why is HF forming?)
Many researchers assume SbF6⁻ is inert. However, kinetic studies confirm that while PF6⁻ and

AsF6⁻ have negligible hydrolysis rates in neutral water, SbF6⁻ hydrolyzes at a measurably

rapid rate, particularly when the pH drops.

The Hydrolysis Cascade
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The hydrolysis is not a single step but a cascade. As water attacks the antimony center, it

displaces fluoride ions. These free fluoride ions immediately associate with protons (H⁺) to

form HF.

Key Reaction:

Trigger: Moisture (H₂O).

Accelerator: Acidic conditions (Protons catalyze the abstraction of F⁻).

End Products: Hydrated Antimony Oxides (Sb₂O₅·nH₂O) and free Hydrofluoric Acid.

Visualizing the Pathway
The following diagram illustrates the degradation pathway that turns a "stable" catalyst counter-

ion into a safety hazard.
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Figure 1: The autocatalytic hydrolysis cycle of SbF6⁻. Note that the release of HF lowers the

pH, which in turn accelerates further hydrolysis of the remaining SbF6⁻.

Part 2: Stability Comparison & Detection
Do not rely on the stability data of PF6⁻ to predict SbF6⁻ behavior.
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Anion Stability Matrix

Anion
Hydrolytic Stability
(Neutral pH)

Hydrolysis Product Risk Level

PF6⁻ High (Negligible rate) POF₃ (slow), HF Low

BF4⁻ Moderate B(OH)₃, HF Medium

SbF6⁻
Low to Moderate

(Rapid in acid)
Sb-Oxides, HF High

Troubleshooting: "Is my solution dangerous?"
Q: I dissolved CsSbF6 in water 24 hours ago. Is it safe? A: Treat it as an HF solution. Kinetic

studies show SbF6⁻ hydrolysis is "measurably rapid" compared to AsF6⁻ or PF6⁻ [1].[1] If the

solution is acidic (pH < 7), the concentration of free HF may be significant enough to cause

burns or etch glass.

Q: How do I detect the HF?

pH Strip Test (First Line): If the pH has dropped significantly below neutral without added

acid, hydrolysis is occurring.

Fluoride ISE (Quantification): A Fluoride Ion Selective Electrode is the only way to accurately

measure free F⁻ in the presence of SbF6⁻ [1].

Glass Etching: If you observe "frosting" on your glassware, you have generated HF. Transfer

immediately to HDPE/Teflon containers.

Part 3: Safety & Emergency Protocols
Because CsSbF6 releases HF, you must have an HF Safety Net in place before opening the

bottle.

Essential PPE & Engineering Controls
Gloves: Standard nitrile gloves are insufficient for HF. Use double-gloved Nitrile (for solids) or

Neoprene/Butyl Rubber (for solutions).
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Eye Protection: Chemical splash goggles + Face shield.

First Aid:Calcium Gluconate Gel (2.5%) must be within arm's reach.
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Figure 2: Decision matrix for CsSbF6/HF exposure incidents.

Part 4: Waste Disposal & Neutralization (The "Quench")
Issue: You cannot simply pour CsSbF6 waste into a standard organic waste drum, especially if

it is glass. The HF will etch the glass and potentially cause the container to fail.
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Protocol: Calcium Quench The goal is to precipitate the fluoride as Calcium Fluoride (CaF₂,

insoluble) and neutralize the acid.

Vessel: Use a plastic (HDPE or PP) beaker.

Slurry Preparation: Create a slurry of Calcium Hydroxide (Ca(OH)₂) or Calcium Carbonate

(CaCO₃) in water.

Addition: Slowly add the CsSbF6 waste to the calcium slurry.

Note: Do not add the solid calcium base to the acid; add the acid to the base slurry to

control the exotherm.

Verification: Check pH. It should be basic (pH > 9).

Precipitation: Allow the white solid (CaF₂ + Sb-oxides) to settle.

Disposal: Filter the solids. The solids are hazardous fluoride waste. The filtrate (liquid) should

be checked for fluoride content before disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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